![molecular formula C18H26FNO2S B2935331 1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(4-fluorophenoxy)ethanone CAS No. 2034495-69-5](/img/structure/B2935331.png)
1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(4-fluorophenoxy)ethanone
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Description
1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(4-fluorophenoxy)ethanone, also known as TFMPP, is a chemical compound that belongs to the class of piperidine derivatives. It is a synthetic drug that has been used for research purposes due to its psychoactive effects. TFMPP has been found to have potential applications in scientific research, particularly in the field of neuroscience.
Scientific Research Applications
Synthetic Chemistry and Characterization
Research involves the synthesis and characterization of compounds with similar structures, focusing on their potential for further biological and material applications. For example, the synthesis of compounds using click chemistry approaches for potential biological applications has been explored, highlighting the importance of detailed spectroscopic characterization and thermal stability analysis (Govindhan et al., 2017). Similarly, the development of aromatic polyamides from specific chemical precursors shows the significance of such compounds in creating materials with high thermal stability and solubility in organic solvents (Yang et al., 1999).
Pharmacological Applications
Studies have shown that compounds with similar structures to the one have been evaluated for their potential as calcium-channel blockers and antihypertensive agents (Shanklin et al., 1991). This indicates a broad interest in such compounds for the development of new therapeutic agents targeting cardiovascular diseases.
Material Science and Corrosion Inhibition
The exploration of piperidine derivatives for their adsorption and corrosion inhibition properties on iron surfaces through quantum chemical calculations and molecular dynamics simulations highlights the application of such compounds in protecting materials against corrosion (Kaya et al., 2016). This is critical for extending the lifespan of metal-based structures and components.
Biological Evaluation
Compounds with similar backbones have been synthesized and evaluated for their antibacterial and anthelmintic activity, indicating the potential of such structures in developing new antimicrobial agents (Sanjeevarayappa et al., 2015). The detailed structural analysis through X-ray diffraction studies aids in understanding the molecular basis of their biological activity.
Properties
IUPAC Name |
1-[2-(tert-butylsulfanylmethyl)piperidin-1-yl]-2-(4-fluorophenoxy)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26FNO2S/c1-18(2,3)23-13-15-6-4-5-11-20(15)17(21)12-22-16-9-7-14(19)8-10-16/h7-10,15H,4-6,11-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWZZNJXKVNARJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)SCC1CCCCN1C(=O)COC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26FNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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